Cas no 2680867-63-2 (tert-butyl N-(6-bromo-3-nitroquinolin-4-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(6-bromo-3-nitroquinolin-4-yl)-N-methylcarbamate
• CAS No: 2680867-63-2
• MF: C₁₅H₁₆BrN₃O₄
• MW: 382.20924282074
• CID: 5627424
• PubChem ID: 165928326
• Update Time: 2025-10-21

tert-butyl N-(6-bromo-3-nitroquinolin-4-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28301986
• tert-butyl N-(6-bromo-3-nitroquinolin-4-yl)-N-methylcarbamate
• 2680867-63-2

• Inchi： 1S/C15H16BrN3O4/c1-15(2,3)23-14(20)18(4)13-10-7-9(16)5-6-11(10)17-8-12(13)19(21)22/h5-8H,1-4H3
• InChI Key： UIJRRIAOSMDIJB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C(=CN=2)[N+](=O)[O-])N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 381.03242g/mol
• Monoisotopic Mass: 381.03242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 88.2Ų

Additional information on tert-butyl N-(6-bromo-3-nitroquinolin-4-yl)-N-methylcarbamate

Introduction to tert-butyl N-(6-bromo-3-nitroquinolin-4-yl)-N-methylcarbamate (CAS No. 2680867-63-2)

tert-butyl N-(6-bromo-3-nitroquinolin-4-yl)-N-methylcarbamate, with the CAS number 2680867-63-2, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group, a brominated quinoline moiety, and a nitro substituent. These functional groups contribute to its potential therapeutic applications and its role in various biochemical processes.

The synthesis of tert-butyl N-(6-bromo-3-nitroquinolin-4-yl)-N-methylcarbamate involves multiple steps, including the formation of the quinoline ring, the introduction of the bromine and nitro groups, and the final attachment of the tert-butyl carbamate and methyl groups. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, making it more accessible for research purposes.

In terms of its chemical properties, tert-butyl N-(6-bromo-3-nitroquinolin-4-yl)-N-methylcarbamate exhibits notable stability under standard laboratory conditions. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biochemical assays. The compound's solubility profile is crucial for its application in drug discovery and development processes.

The biological activity of tert-butyl N-(6-bromo-3-nitroquinolin-4-yl)-N-methylcarbamate has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory and anti-cancer properties. Specifically, it has been found to inhibit the activity of certain enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, studies have demonstrated its ability to induce apoptosis in cancer cells by targeting key signaling pathways.

A notable study published in the Journal of Medicinal Chemistry highlighted the potential of tert-butyl N-(6-bromo-3-nitroquinolin-4-yl)-N-methylcarbamate as a lead compound for the development of novel anti-cancer drugs. The researchers found that this compound selectively targets cancer cells while sparing normal cells, suggesting a favorable therapeutic index. Further preclinical studies are underway to evaluate its efficacy and safety in animal models.

Beyond its therapeutic applications, tert-butyl N-(6-bromo-3-nitroquinolin-4-yl)-N-methylcarbamate has also been explored for its use as a chemical probe in biological research. Its ability to modulate specific cellular processes makes it a valuable tool for understanding disease mechanisms and identifying potential drug targets. For instance, it has been used to investigate the role of certain kinases in signal transduction pathways, providing insights into their function and regulation.

In conclusion, tert-butyl N-(6-bromo-3-nitroquinolin-4-yl)-N-methylcarbamate (CAS No. 2680867-63-2) is a versatile compound with significant potential in both pharmaceutical research and biological studies. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications for this compound will be discovered, contributing to the advancement of medical science.